Cas no 330681-18-0 (tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 330681-18-0
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD11111251
• CID: 917564
• PubChem ID: 11275699
• Update Time: 2025-08-04

tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-tert-Butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylicacid,3-amino-4-hydroxy-,1,1-dimethylethylester,(3R,4R)-(9CI)
• (3R,4R)-(-)-1-Benzyl-3,4-pyrrolidinedi
• (3R,4R)-1-benzyl-3,4-diaminopyrrolidine
• (3R,4R)-3,4-diamino-1-benzylpyrrolidine
• (3R,4R)-3-amino-1-hydroxy-4-methyl-pyrrolidin-2-one*acetic acid
• (3R,4R)-3-amino-4-hydroxy-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
• (3R,4R)-4-amino-3-hydroxy-1-pyrrolidinecarboxylate
• 1,1-dimethylethyl ester
• ANW-20549
• D4035
• N-benzyl 3R,4R-diaminopyrrolidine
• SureCN5836807
• tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate
• TRANS-TERT-BUTYL 3-AMINO-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• (3R,4R)-tert-butyl3-amino-4-hydroxypyrrolidine-1-carboxylate
• SCHEMBL344451
• 1-PYRROLIDINECARBOXYLIC ACID, 3-AMINO-4-HYDROXY-, 1,1-DIMETHYLETHYL ESTER, (3R,4R)-REL-
• tert-Butyl trans-3-amino-4-hydroxypyrrolidine-1-carboxylate
• trans-3-Amino-1-Boc-4-hydroxypyrrolidine
• (3R,4R)-3-Amino-4-hydroxy-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
• CHEMBL4542210
• MOZOQDNRVPHFOO-RNFRBKRXSA-N
• tert-butyl(3R*,4R*)-3-amino-4-hydroxy-pyrrolidine-1-carboxylate
• (3R,4R)-3-amino-4-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• trans-1-Boc-3-aminohydroxypyrrolidin-4-ol
• tert-Butyl (3R,4R)-3-amino-4-hydroxy-pyrrolidine-1-carboxylate
• EN300-248829
• (3R,4R)-rel-tert-Butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate
• AKOS015854201
• DB-362062
• trans-1-Boc-3-aminopyrrolidin-4-ol
• A3246
• A875444
• DS-8649
• (3R,4R)-1-Boc-3-amino-4-hydroxypyrrolidine
• W13258
• (3R,4R)-1-BOC-3-AMINO-4-HYDROXY-PYRROLIDINE
• F6545-4035
• 148214-90-8
• 330681-18-0
• tert-butyl (3R*,4R*)-3-amino-4-hydroxy-pyrrolidine-1-carboxylate
• (3R,4R)- 3-Amino-4-hydroxy-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
• CS-WAA0305
• MFCD11111251
• AMY6784
• 1-Boc-(3R,4R)-3-amino-4-hydroxypyrrolidine
• (3R,4R)-3-Amino-1-Boc-4-hydroxypyrrolidine
• rac-tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate

• MDL： MFCD11111251
• Inchi： 1S/C9H18N2O3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5,10H2,1-3H3/t6-,7-/m1/s1
• InChI Key： MOZOQDNRVPHFOO-RNFRBKRXSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1N

Computed Properties

• Exact Mass: 202.13200
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.179
• Melting Point: No data available
• Boiling Point: 308.8±42.0 °C at 760 mmHg
• Flash Point: 140.5±27.9 °C
• PSA: 75.79000
• LogP: 0.56350

tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3259
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate (CAS No. 330681-18-0)

Tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 330681-18-0, is a derivative of pyrrolidine and features a unique stereochemical configuration that makes it of particular interest for its potential applications in drug development. The presence of both an amino group and a hydroxyl group in its molecular structure suggests that it may exhibit a range of chemical properties that are conducive to biological activity.

The stereochemistry of this compound, specifically the (3R,4R) configuration, is crucial as it influences the compound's interaction with biological targets. In pharmaceutical research, the precise three-dimensional arrangement of atoms in a molecule can significantly impact its efficacy and selectivity. The tert-butyl group, attached to the pyrrolidine ring, further modifies the electronic and steric environment of the molecule, potentially enhancing its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of novel therapeutic agents. Pyrrolidine scaffolds are commonly found in bioactive molecules due to their ability to mimic natural amino acid structures and their flexibility in forming hydrogen bonds. The compound tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate represents an advanced derivative that combines these structural features with additional functional groups to enhance its pharmacological potential.

In the realm of drug discovery, this compound has been explored for its potential role in modulating various biological pathways. The amino group can participate in hydrogen bonding interactions, which are critical for binding to biological targets such as proteins and enzymes. Additionally, the hydroxyl group can influence the compound's solubility and metabolic stability, factors that are essential for its suitability as a drug candidate.

One of the most promising applications of this compound is in the development of enzyme inhibitors. Enzymes play a pivotal role in numerous biological processes, and inhibiting specific enzymes can lead to therapeutic benefits. The unique stereochemistry and functional groups of tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate make it a valuable candidate for designing inhibitors targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

Current research is focusing on synthesizing analogs of this compound to optimize its pharmacokinetic properties. By modifying the substituents on the pyrrolidine ring or introducing additional functional groups, scientists aim to enhance the compound's bioavailability, reduce toxicity, and improve its overall therapeutic index. These efforts are part of a broader trend in medicinal chemistry towards developing more targeted and effective treatments.

The use of computational methods has also been instrumental in understanding the potential interactions between this compound and biological targets. Molecular modeling techniques allow researchers to predict how the molecule will bind to receptors or enzymes based on its three-dimensional structure. This approach has accelerated the drug discovery process by enabling virtual screening of large libraries of compounds.

In conclusion, tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate (CAS No. 330681-18-0) is a promising compound with significant potential in pharmaceutical research. Its unique stereochemical configuration and functional groups make it an attractive candidate for developing novel therapeutic agents. Ongoing studies aim to further explore its applications in drug development and optimize its pharmacological properties for clinical use.